Cas no 2101196-56-7 (4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide
• CAS No: 2101196-56-7
• MF: C₁₀H₁₆F₂N₄O₂
• MW: 262.256448745728
• CID: 5154426
• Update Time: 2025-06-13

4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-

• Inchi： 1S/C10H16F2N4O2/c1-18-4-2-3-14-10(17)9-7(13)5-15-16(9)6-8(11)12/h5,8H,2-4,6,13H2,1H3,(H,14,17)
• InChI Key： HAPTYGMMTZDXCT-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C(NCCCOC)=O)=C(N)C=N1

Additional information on 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide (CAS No. 2101196-56-7)

The compound 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide (CAS No. 2101196-56-7) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroethyl group and a methoxypropyl side chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or metabolic modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide has surged due to their versatility in medicinal chemistry. This compound's carboxamide moiety and amino-pyrazole core are particularly noteworthy, as they are frequently employed in the design of bioactive molecules. Its CAS No. 2101196-56-7 is often searched in academic databases, reflecting its relevance in studies related to cancer research, neurodegenerative diseases, and anti-inflammatory agents.

The synthesis of 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide involves multi-step organic reactions, including amide coupling and pyrazole ring formation. Its difluoroethyl group enhances metabolic stability, a feature highly valued in modern drug development. This aligns with the growing focus on fluorinated compounds in pharmaceuticals, as evidenced by the rising popularity of search terms like "fluorine in drug design" and "improving drug half-life."

From an industrial perspective, CAS No. 2101196-56-7 is often discussed in the context of scalable synthesis and process optimization. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of drug discovery programs. Its methoxypropyl side chain also makes it a candidate for solubility enhancement studies, a hot topic in formulation science.

Environmental and safety profiles of 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide are frequently queried in regulatory databases. While not classified as hazardous, proper handling protocols for laboratory chemicals are recommended. This reflects the broader industry shift toward green chemistry and sustainable synthesis, which dominate current scientific discourse.

In analytical chemistry, CAS No. 2101196-56-7 presents interesting challenges for chromatographic separation and mass spectrometry detection due to its polar functional groups. Researchers often optimize HPLC methods for its quantification, addressing common search queries like "pyrazole analysis techniques." The compound's UV absorption characteristics also make it suitable for spectroscopic studies.

The patent landscape surrounding 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide reveals applications in crop protection formulations and veterinary medicines, though most activity remains in the preclinical research phase. This dual-use potential contributes to its growing visibility in both pharma and agro sectors, mirroring the convergence trend between these industries.

As the scientific community continues to explore structure-activity relationships of pyrazole derivatives, compounds like 4-amino-1-(2,2-difluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide serve as valuable scaffolds. Its balanced lipophilicity (logP) and hydrogen bonding capacity make it particularly interesting for medicinal chemistry optimization projects, answering frequent search questions about "improving drug-like properties."

Future research directions for CAS No. 2101196-56-7 may include exploration as a fragment library component for FBDD (fragment-based drug design) or investigation of its crystal polymorphism for material science applications. These possibilities align with emerging trends in high-throughput screening and solid-state chemistry, ensuring continued relevance in scientific literature and patent filings.